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Compound of Interest

Compound Name: 4-tert-Butylbenzhydrol
CAS No.: 22543-74-4
Cat. No.: B1597934

Get Quote
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IUPAC Designation & Synthetic Methodology

Executive Summary

4-tert-Butylbenzhydrol (CAS: 22543-74-4) is a diarylmethanol derivative characterized by a
bulky tert-butyl group at the para position of one phenyl ring.[1] It serves as a critical lipophilic
building block in medicinal chemistry, particularly in the synthesis of hon-sedating
antihistamines (e.g., terfenadine analogs) and as a steric modifier in organometallic ligand
design. This guide provides a definitive analysis of its nomenclature, physicochemical
properties, and a validated protocol for its synthesis via Grignard addition.

Part 1: Nomenclature & Structural Analysis

The naming of this compound follows IUPAC substitutive nomenclature rules, prioritizing the
alcohol functional group attached to a central carbon.

Preferred IUPAC Name (PIN)

Systematic Name:(4-tert-Butylphenyl)(phenyl)methanol

o Parent Structure: Methanol (
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).
e Substituents:
o Phenyl group:
attached to the methanol carbon.

o 4-tert-Butylphenyl group: A benzene ring substituted at the 4-position with a tert-butyl
group (

-dimethylethyl), attached to the methanol carbon.

» Alphabetical Order: "Butyl" (b) precedes "Phenyl" (p). Note that "tert" is a prefix and is
ignored in alphabetization unless it is part of the fundamental name, but here "butyl" takes
precedence.

Alternative Nomenclature

e Functional Class Name: 4-tert-Butylbenzhydrol.

o Benzhydrol is the retained trivial name for diphenylmethanol (

o Substitutive Variant: 1-(4-tert-Butylphenyl)-1-phenylmethanol.

« SMILES:CC(C)(C)C1=CC=C(C=C1)C(0)C2=CC=CC=C2

Part 2: Physicochemical Profile

The following data aggregates experimental and calculated values for 4-tert-butylbenzhydrol.
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Property Value Note
CAS Registry Number 22543-74-4 Specific to the racemic alcohol
Molecular Formula
Molecular Weight 240.34 g/mol
Appearance White crystalline solid Typical of benzhydrols
Soluble in EtOH,
Solubility ) Lipophilic character
, THF; Insoluble in
High lipophilicity due to t-butyl
Predicted LogP ~4.8 g ipop Y Y
group
H-Bond Donors 1 Hydroxyl group
H-Bond Acceptors 1 Hydroxyl oxygen

Part 3: Synthetic Methodology
Validated Protocol: Grighard Addition

While reduction of 4-tert-butylbenzophenone is possible, the Grignard addition of
phenylmagnesium bromide to 4-tert-butylbenzaldehyde is preferred for its versatility and high
yield.

3.1 Reaction Scheme
3.2 Reagents & Materials[2]
o Substrate: 4-tert-Butylbenzaldehyde (CAS 939-97-9).[3]

e Reagent: Phenylmagnesium bromide (1.0 M in THF).
¢ Solvent: Anhydrous Tetrahydrofuran (THF).

e Quench: Saturated Ammonium Chloride (
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3.3 Step-by-Step Procedure

Setup: Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar
and a pressure-equalizing addition funnel. Maintain an inert atmosphere (

or Ar).

Solvation: Dissolve 4-tert-butylbenzaldehyde (10.0 mmol, 1.62 g) in 20 mL of anhydrous
THF. Cool the solution to 0°C using an ice bath.

Addition: Transfer Phenylmagnesium bromide (12.0 mmol, 12 mL of 1.0 M solution) to the
addition funnel. Add dropwise over 20 minutes. Note: Exothermic reaction; control rate to
maintain temp < 5°C.

Reaction: Remove ice bath and allow to warm to room temperature (25°C). Stir for 2 hours.
Monitor via TLC (Hexane/EtOAc 4:1).

Quench: Cool back to 0°C. Slowly add 15 mL of saturated aqueous

to hydrolyze the magnesium alkoxide.

Workup: Extract with Diethyl Ether (

mL). Wash combined organics with brine, dry over anhydrous
, and concentrate in vacuo.

Purification: Recrystallize from Hexane/Ethanol or purify via flash column chromatography (

, 0-10% EtOAc in Hexanes).

Reaction Workflow Visualization

Nucleophilic Extraction &

Start; Inert Atm. Add PhMgBr Addition ium Alkoxide Purification
4-tert-Butylbenzaldehyde (in THF, 0°C) = Intermediate

End Product:
4-tert-Butylbenzhydrol

Quench:
Sat. NH4CI

Click to download full resolution via product page

Figure 1: Logical flow of the Grignard synthesis pathway, highlighting critical process controls.
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Part 4: Analytical Characterization (Expected)

To validate the synthesis, the following spectroscopic signatures must be confirmed.

Proton NMR ( NMR, 400 MHz, )

Chemical Shift (

Multiplicity Integration Assignment
)
. tert-Butyl methyl
1.31 ppm Singlet (s) 9H
protons
2.30 ppm Broad Singlet (br s) 1H Hydroxyl proton (-OH)
Methine proton (
5.82 ppm Singlet (s) 1H
-OH)
] Aromatic protons
7.20 - 7.45 ppm Multiplet (m) 9H

(Phenyl + Phenylene)

Note: The tert-butyl singlet at ~1.3 ppm is the diagnostic handle confirming the presence of the
4-tert-butyl group, distinct from unsubstituted benzhydrol.

Mass Spectrometry (GC-MS)

e Molecular lon (

): 240 m/z.

o Base Peak: Often 183 m/z (Loss of tert-butyl group) or 163 m/z (Loss of phenyl).

Part 5: Pharmaceutical & Industrial Applications|[3]

[5]
Medicinal Chemistry (SAR)

4-tert-Butylbenzhydrol acts as a lipophilic pharmacophore. The bulky tert-butyl group
increases the partition coefficient (LogP), enhancing membrane permeability and blood-brain
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barrier (BBB) penetration, although in antihistamines (like Fexofenadine precursors), peripheral
selectivity is often engineered back into the molecule.

Ligand Synthesis

In organometallic chemistry, this alcohol is a precursor to bulky phosphine ligands or chiral
auxiliaries used in asymmetric catalysis. The steric bulk of the tert-butyl group hinders rotation,
providing rigidity to metal complexes.
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Figure 2: Downstream utility of the 4-tert-butylbenzhydrol scaffold in industrial chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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